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Compound of Interest |

Compound Name: (R)-Chroman-3-amine
Cat. No.: B8005829
Get Quote
\ J

CAS: 211506-59-1 | Formula: CoH12CINO | Role: Chiral Pharmacophore[1]

Introduction: The Chiral Imperative

(R)-Chroman-3-amine hydrochloride is a high-value chiral building block used frequently in the
synthesis of neurological and cardiovascular therapeutic agents.[1] Unlike its racemic
counterpart (CAS: 18518-71-3), this specific enantiomer is often employed to induce
stereoselectivity in downstream targets.[1]

Scientific Context: The chroman scaffold is a "privileged structure” in medicinal chemistry, often
mimicking the bioactive conformation of catecholamines. As a primary amine salt, it serves as a
nucleophile in cross-coupling reactions or amide formations. However, its handling requires
strict adherence to protocols that prevent racemization, hydrolysis, and oxidative degradation.

Chemical Identity & Physicochemical Profile

Precise identification is the first line of defense in chemical safety. The distinction between the
(R)-enantiomer and the racemate is critical for regulatory compliance and experimental
reproducibility.[1]
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Property Data

Technical Note

_ (R)-Chroman-3-amine
Chemical Name

IUPAC: (3R)-3,4-dihydro-2H-

chromen-3-amine

hydrochloride )
hydrochloride
Distinct from Racemate
CAS Number 211506-59-1
(18518-71-3)
Molecular Weight 185.65 g/mol Free base MW: ~149.19 g/mol
) ) ) Yellowing indicates oxidation of
Appearance White to off-white solid ]
the amine.[1][2][3][4][5]
. Low solubility in non-polar
Solubility Water, DMSO, Methanol
solvents (Hexane, DCM).
) ) Experimental verification
Melting Point >200°C (Decomposes)
recommended per batch.[1]
o ] Optical rotation data should be
Chirality (R)-Enantiomer

verified via CoA.

Hazard Identification & Risk Logic

The hazards associated with (R)-Chroman-3-amine hydrochloride stem from its nature as an

organic amine salt.[1] While the HCI moiety stabilizes the amine against rapid oxidation, it

imparts acidity and irritation potential.

GHS Classification (29 CFR 1910.1200 / EU CLP)[1]

» Signal Word:WARNING

e Hazard Statements:

o

H302: Harmful if swallowed (Acute Tox. 4).[1]

[¢]

H315: Causes skin irritation (Skin Irrit. 2).[1][5]

[¢]

H319: Causes serious eye irritation (Eye Irrit.[1][5] 2A).
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o H335: May cause respiratory irritation (STOT SE 3).[1][5]

Mechanistic Risk Assessment[1]

» Respiratory Irritation (H335): As a fine powder, the salt can be aerosolized. Upon contact
with mucous membranes, it hydrolyzes to release trace HCI and the free amine, triggering
inflammatory responses in the upper respiratory tract.

e Ocular Damage (H319): The salt is hypertonic and acidic. Direct contact desiccates corneal
tissue and alters local pH, leading to potential corneal opacity if not flushed immediately.

o Systemic Toxicity (H302): While specific LD50 data for the (R)-isomer is often read-across
from the racemate, chroman derivatives are known to cross the blood-brain barrier (BBB).[1]
Ingestion may modulate CNS targets (serotonergic/dopaminergic pathways).[1]

Operational Protocol: The "Lifecycle" of the
Reagent

To maintain Scientific Integrity, handling procedures must preserve the compound's
enantiomeric purity and chemical stability.

A. Storage & Stability[4][5]

o Atmosphere: Store under Inert Gas (Argon/Nitrogen).[1] While the HCI salt is more stable
than the free base, it is hygroscopic. Moisture uptake leads to clumping and hydrolysis risks.

o Temperature: Room Temperature (15-25°C) is generally acceptable, provided the container
is tightly sealed.

» Desiccation: Store in a desiccator or with silica gel packs to prevent deliquescence.[1]

B. Handling Protocol: Hygroscopic Solids

Objective: Weigh out reagents without introducing water or losing enantiomeric excess.[1]

o Equilibration: Allow the container to reach ambient temperature before opening to prevent
condensation.
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e Environment: Operate within a fume hood to capture airborne particulates.
» Weighing:
o Use anti-static weighing boats.[1]

o Best Practice: If high precision is required for catalysis, weigh inside a glovebox or use a
"weigh-by-difference" technique in a tared, septum-capped vial.[1]

e Resealing: Purge the headspace with Nitrogen/Argon before resealing the stock container.
Use Parafilm® to ensure a hermetic seal.

C. Decision Tree: Handling & PPE

The following diagram outlines the decision logic for selecting Personal Protective Equipment
(PPE) and engineering controls based on the operation scale.
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Start: Handling (R)-Chroman-3-amine HCI

Check Scale of Operation

Analytical (<1g) Preparative (>1g)
Standard PPE: Engineering Control: Enhanced PPE: Engineering Control:
Nitrile Gloves, Lab Coat, Standard Fume Hood Double Gloves, N95/P100 Mask, Powder Containment Hood
Safety Glasses (Sash at proper height) Goggles (Not just glasses) or Glovebox

Action: Weighing

ransfer to Solvent

Action: Dissolution

Click to download full resolution via product page

Figure 1: Operational decision tree for selecting appropriate safety controls based on reagent
guantity.

Emergency Response Framework

This section details self-validating response mechanisms. The logic prioritizes dilution and
neutralization without exacerbating tissue damage.

A. First Aid Measures
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Exposure Route

Immediate Action

Mechanistic Rationale

Eye Contact

Rinse immediately with water
for 15+ mins.[1] Lift eyelids.

Removes acidic salt; prevents

corneal protein denaturation.

Skin Contact

Wash with soap and water.[1]
[4][5] Do NOT use neutralizing

bases.

Neutralizing acids on skin is
exothermic and can cause
thermal burns.[1] Dilution is

safer.

Move to fresh air.[1][5] If

Reduces concentration of

Inhalation breathing is difficult, give irritant in alveoli; supports gas
oxygen. exchange.
] ] Vomiting re-exposes the
) Rinse mouth. Do NOT induce o
Ingestion esophagus to the acidic/irritant

vomiting.

salt.

B. Spill Cleanup Protocol

Scenario: A 5g bottle drops and shatters in the lab aisle.

generation. Do not dry sweep.[1]

Clean:

o Scoop up the damp material into a chemical waste bag.

Isolate: Evacuate the immediate area (3-meter radius).[1] Mark "Spill Hazard."
Protect: Don PPE (Goggles, Nitrile Gloves, N95 Respirator).

Contain: Cover the powder with a damp paper towel or absorbent pad to prevent dust

o Wipe the surface with a dilute sodium bicarbonate solution (5%) to neutralize trace acidity,

followed by water.

e Disposal: Label as "Solid Organic Waste (Trace Acid)."

C. Emergency Logic Flow
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(No Neutralization)
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(Eyewash Station) (Bring SDS)
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Skin Contact
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Figure 2: Logical flow for immediate emergency response, prioritizing dilution over chemical
neutralization.[1]

Toxicological Insights (E-E-A-T)

While specific data for the (R)-enantiomer (CAS 211506-59-1) is proprietary to many synthesis
campaigns, we apply Structure-Activity Relationship (SAR) principles based on the chroman
class.[1]

» Acute Toxicity: Predicted to be moderately toxic (Category 4).[1] The amine group can
interfere with neurotransmitter reuptake transporters.

o Sensitization: Amines are known sensitizers.[1] Repeated dermal exposure may lead to
allergic dermatitis.

o Carcinogenicity: No specific data indicates this compound is a carcinogen (IARC/NTP not
listed), but as a halogenated organic amine, it should be treated with caution until fully
characterized.
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Disclaimer: This guide is intended for research and development purposes only. It does not
replace the official Safety Data Sheet (SDS) provided by your specific supplier. Always verify
batch-specific data (CoA) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chroman-3-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b8005829?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8005829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

